![molecular formula C15H16Cl2N2O3 B2614296 2-(2,4-dichlorophenoxy)-N'-(3-oxo-1-cyclohexenyl)propanohydrazide CAS No. 1024134-18-6](/img/structure/B2614296.png)
2-(2,4-dichlorophenoxy)-N'-(3-oxo-1-cyclohexenyl)propanohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(2,4-dichlorophenoxy)-N’-(3-oxo-1-cyclohexenyl)propanohydrazide” is a chemical compound with the molecular formula C15H16Cl2N2O3 . It contains several functional groups, including a dichlorophenoxy group, a cyclohexenone group, and a propanohydrazide group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a dichlorophenoxy group attached to a propanohydrazide moiety, with the nitrogen of the hydrazide group also connected to a 3-oxo-1-cyclohexene ring . The dichlorophenoxy group is likely to be electron-withdrawing due to the presence of the electronegative chlorine atoms, while the cyclohexenone ring could potentially participate in conjugation with the hydrazide group.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the dichlorophenoxy and cyclohexenone groups could potentially make the compound relatively non-polar, affecting its solubility in different solvents. The compound’s melting and boiling points would be influenced by factors such as its molecular weight and the strength of intermolecular forces .Scientific Research Applications
Antimicrobial and Antitumor Properties
- A study conducted by Mohamed et al. (2008) explored the synthesis of various derivatives, including hydrazides similar to 2-(2,4-dichlorophenoxy)-N'-(3-oxo-1-cyclohexenyl)propanohydrazide, which exhibited antimicrobial activities comparable to the reference drug Ampicillin® (Mohamed, Youssef, Amr, & Kotb, 2008).
- Abdel-Wahab, Farghaly, and Badria (2011) synthesized compounds incorporating a 2,4-dichlorophenoxy nucleus and evaluated their antitumor activity, with one compound showing significant effects against a murine tumor cell line (Abdel-Wahab, Farghaly, & Badria, 2011).
Synthesis and Structural Analysis
- Zhao et al. (2009) detailed the synthesis and crystal structure of a compound with a similar structure, which could provide insights into the structural characteristics of this compound (Zhao, Jin-Hao, Zhou, Yong, Xu, Xu-hui, Cheng, Jing-li, & Zhu, Guo-Nian, 2009).
Antioxidant and Cytotoxic Activities
- Fekri and Zaky (2014) investigated 2-(2,4-Dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide complexes for their antimicrobial, antioxidant, and cytotoxic activities, indicating a potential application area for similar compounds (Fekri & Zaky, 2014).
Nonlinear Optical Properties
- Purandara et al. (2019) studied a compound structurally related to this compound for its nonlinear optical properties, suggesting possible applications in optical devices (Purandara et al., 2019).
Environmental Considerations
- Sankoda et al. (2011) investigated the photodegradation pathways of triclosan, a compound related to 2-(2,4-dichlorophenoxy)-phenol, in water, providing insights into the environmental impact and degradation of such compounds (Sankoda, Matsuo, Ito, Nomiyama, Arizono, & Shinohara, 2011).
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N'-(3-oxocyclohexen-1-yl)propanehydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16Cl2N2O3/c1-9(22-14-6-5-10(16)7-13(14)17)15(21)19-18-11-3-2-4-12(20)8-11/h5-9,18H,2-4H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOUXTYUPUVWSRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NNC1=CC(=O)CCC1)OC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.